Cas no 2223036-68-6 (1-(3-fluoro-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl)-4-methylpiperidine)

1-(3-fluoro-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl)-4-methylpiperidine structure
2223036-68-6 structure
Product Name:1-(3-fluoro-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl)-4-methylpiperidine
CAS No:2223036-68-6
MF:C18H27BFNO2
MW:319.221888780594
CID:6811038
PubChem ID:133551195
Update Time:2025-03-21

1-(3-fluoro-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl)-4-methylpiperidine Chemical and Physical Properties

Names and Identifiers

    • 2223036-68-6
    • 1-(3-fluoro-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl)-4-methylpiperidine
    • 3-Fluoro-5-(4-methylpiperidin-1-yl)phenylboronic acid pinacol ester
    • CS-31663
    • 3-FLUORO-5-(4-METHYL-1-PIPERIDYL)PHENYLBORONIC ACID PINACOL ESTER
    • G89701
    • Inchi: 1S/C18H27BFNO2/c1-13-6-8-21(9-7-13)16-11-14(10-15(20)12-16)19-22-17(2,3)18(4,5)23-19/h10-13H,6-9H2,1-5H3
    • InChI Key: DPNCVJPUYCNNLP-UHFFFAOYSA-N
    • SMILES: FC1C=C(B2OC(C)(C)C(C)(C)O2)C=C(C=1)N1CCC(C)CC1

Computed Properties

  • Exact Mass: 319.2118874Da
  • Monoisotopic Mass: 319.2118874Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 23
  • Rotatable Bond Count: 2
  • Complexity: 407
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 21.7Ų
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